Cas no 578008-32-9 (tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate
• CAS No: 578008-32-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD13252375
• CID: 879058
• PubChem ID: 11321537
• Update Time: 2025-04-19

tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methylpyrazole-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylicacid,3-amino-5-methyl-,1,1-dimethylethylester
• tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate
• AS-72542
• tert-butyl 3-imino-5-methyl-2,3-dihydro-1H-pyrazole-1-carboxylate
• W12764
• AKOS037647138
• CS-0036055
• 578008-32-9
• SY060940
• SCHEMBL161429
• EN300-7364853
• 1-Boc-3-amino-5-methyl-1H-pyrazole
• 1,1-Dimethylethyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate
• 3-Amino-1-Boc-5-methyl-1H-pyrazole
• DB-315097
• AKOS024258768
• GJDCNROAKOCYIQ-UHFFFAOYSA-N
• 3-Amino-5-methyl-pyrazole-1-carboxylic acid tert-butyl ester
• Z1216817739
• tert-butyl 3-amino-5-methylpyrazole-1-carboxylate
• MFCD13252375
• tert-Butyl3-amino-5-methyl-1H-pyrazole-1-carboxylate
• 1-boc-3-amino-5-methyl-pyrazole

• MDL： MFCD13252375
• Inchi： 1S/C9H15N3O2/c1-6-5-7(10)11-12(6)8(13)14-9(2,3)4/h5H,1-4H3,(H2,10,11)
• InChI Key： GJDCNROAKOCYIQ-UHFFFAOYSA-N
• SMILES： O(C(N1C(C)=CC(N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.116426730 g/mol
• Monoisotopic Mass: 197.116426730 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.23
• XLogP3: 1.6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 322.7±34.0℃/760mmHg
• Solubility: Slightly soluble (2.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives